Cas no 13153-19-0 (Inosine,6-S-2-propenyl-6-thio- (9CI))

Inosine,6-S-2-propenyl-6-thio- (9CI) structure
13153-19-0 structure
Product Name:Inosine,6-S-2-propenyl-6-thio- (9CI)
CAS No:13153-19-0
MF:C13H16N4O4S
MW:324.355541229248
CID:140697
PubChem ID:236667
Update Time:2025-04-19

Inosine,6-S-2-propenyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,6-S-2-propenyl-6-thio- (9CI)
    • 2-(hydroxymethyl)-5-(6-prop-2-enylsulfanylpurin-9-yl)oxolane-3,4-diol
    • NCI60_003714
    • 9H-Purine, 6-(allylthio)-9-.beta.-D-ribofuranosyl-
    • SCHEMBL19410852
    • 9H-Purine,6-(2-propenylthio)-9-.beta.-D-ribfuranosyl-
    • NSC-39367
    • DTXSID00284863
    • CHEMBL1993255
    • 9-pentofuranosyl-6-(prop-2-en-1-ylsulfanyl)-9h-purine
    • NSC39367
    • 13153-19-0
    • Inchi: 1S/C13H16N4O4S/c1-2-3-22-12-8-11(14-5-15-12)17(6-16-8)13-10(20)9(19)7(4-18)21-13/h2,5-7,9-10,13,18-20H,1,3-4H2
    • InChI Key: MESFUVRJGABYOW-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 324.08938
  • Monoisotopic Mass: 324.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 113.52
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